Cas no 1201922-23-7 (cis-2-(3-pyridyl)cyclopropanecarboxylic acid)

• Product Name: cis-2-(3-pyridyl)cyclopropanecarboxylic acid
• CAS No: 1201922-23-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD14525701
• CID: 2620466
• PubChem ID: 39235829
• Update Time: 2025-05-26

cis-2-(3-pyridyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-2-(3-pyridyl)cyclopropanecarboxylic acid
• Cis-2-(3-pyridyl)cyclopropanecarboxylicacid
• CS-0309511
• (1R,2S)-2-(pyridin-3-yl)cyclopropane-1-carboxylic acid
• P20201
• (1R,2S)-2-pyridin-3-ylcyclopropane-1-carboxylic acid
• (cis)-2-pyridin-3-yl-cyclopropanecarboxylic acid
• PS-15898
• cis-2-Pyridin-3-yl-cyclopropanecarboxylic acid
• cis-2-Pyridin-3-yl-cyclopropanecarboxylicacid
• 1201922-23-7

• MDL： MFCD14525701
• Inchi： 1S/C9H9NO2/c11-9(12)8-4-7(8)6-2-1-3-10-5-6/h1-3,5,7-8H,4H2,(H,11,12)/t7-,8-/m1/s1
• InChI Key： RMVMPLYFCJXMCQ-HTQZYQBOSA-N
• SMILES： OC([C@@H]1C[C@@H]1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on cis-2-(3-pyridyl)cyclopropanecarboxylic acid

Cis-2-(3-pyridyl)cyclopropanecarboxylic Acid (CAS No: 1201922-23-7) - A Comprehensive Overview

Cis-2-(3-pyridyl)cyclopropanecarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 1201922-23-7, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, characterized by its cyclopropane ring fused with a pyridine moiety, has garnered attention due to its unique structural and functional properties. The cis configuration of the cyclopropane ring imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and molecular design.

The structural integrity of cis-2-(3-pyridyl)cyclopropanecarboxylic acid is pivotal in determining its biological activity. The presence of the pyridine group enhances its interaction with various biological targets, including enzymes and receptors. This feature has been leveraged in the development of novel therapeutic agents targeting a wide range of diseases. Recent studies have highlighted its potential in inhibiting specific enzymatic pathways, which are implicated in inflammatory and neurodegenerative disorders.

In the context of pharmaceutical innovation, the compound’s cis configuration plays a crucial role in modulating its pharmacokinetic properties. The rigid cyclopropane ring contributes to high binding affinity and selectivity, which are essential for effective drug action. Moreover, the pyridine moiety allows for further functionalization, enabling the design of derivatives with enhanced therapeutic profiles. This flexibility has been exploited in synthesizing analogs that exhibit improved solubility and metabolic stability.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions involving cis-2-(3-pyridyl)cyclopropanecarboxylic acid. Molecular dynamics simulations and quantum mechanical calculations have revealed insights into its binding mechanisms with biological targets. These studies have underscored the importance of the cis configuration in stabilizing enzyme-substrate complexes, thereby enhancing drug efficacy. Such findings have guided the rational design of next-generation compounds with optimized pharmacological properties.

The compound’s cis geometry also influences its spectroscopic characteristics, which are critical for analytical characterization. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating its structural details, while X-ray crystallography has provided high-resolution insights into its molecular packing. These techniques have confirmed the stereochemical integrity of cis-2-(3-pyridyl)cyclopropanecarboxylic acid, reinforcing its suitability as a building block for complex molecular architectures.

Beyond its structural significance, cis-2-(3-pyridyl)cyclopropanecarboxylic acid has demonstrated potential in material science applications. Its unique electronic properties make it a candidate for developing organic semiconductors and luminescent materials. Researchers have explored its incorporation into polymer matrices to enhance thermal stability and mechanical strength. These innovations highlight the compound’s versatility beyond traditional pharmaceutical applications.

The synthesis of cis-2-(3-pyridyl)cyclopropanecarboxylic acid presents both challenges and opportunities. Traditional synthetic routes often require careful control of reaction conditions to achieve high enantiomeric purity. However, recent methodological advancements have streamlined these processes, making large-scale production more feasible. Catalytic methods employing transition metals have been particularly effective in facilitating asymmetric synthesis, ensuring the precise formation of the desired cis configuration.

The compound’s cis configuration also influences its interaction with biological environments. Studies have shown that this geometry enhances binding affinity by optimizing van der Waals interactions and hydrogen bonding networks. Such insights have been instrumental in designing ligands that exhibit high specificity for target proteins. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

In conclusion, cis-2-(3-pyridyl)cyclopropanecarboxylic acid (CAS No: 1201922-23-7) represents a versatile and innovative compound with broad applications in pharmaceuticals and materials science. Its unique structural features, including the cis configuration of the cyclopropane ring and the presence of a pyridine moiety, make it an attractive scaffold for drug discovery and molecular design. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in advancing scientific and technological frontiers.